Cas no 94231-43-3 (Butanoic acid,2-methyl-, (4-methylphenyl)methyl ester)

• Product Name: Butanoic acid,2-methyl-, (4-methylphenyl)methyl ester
• CAS No: 94231-43-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 804361
• PubChem ID: 3024052
• Update Time: 2025-04-19

Butanoic acid,2-methyl-, (4-methylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-, (4-methylphenyl)methyl ester
• (4-methylphenyl)methyl 2-methylbutanoate
• 4-methylbenzyl 2-methylbutyrate
• SCHEMBL12116549
• EINECS 303-860-8
• Butanoic acid, 2-methyl-, (4-methylphenyl)methyl ester
• 94231-43-3
• DTXSID40869214
• NS00066269

• Inchi： 1S/C13H18O2/c1-4-11(3)13(14)15-9-12-7-5-10(2)6-8-12/h5-8,11H,4,9H2,1-3H3
• InChI Key： OUFFFGFYTMZJHK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C)=CC=1)C(C(C)CC)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls